Cas no 2649053-22-3 (5-(1-isocyanatoethyl)-1-methyl-1H-indole)

• Product Name: 5-(1-isocyanatoethyl)-1-methyl-1H-indole
• CAS No: 2649053-22-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6479272
• PubChem ID: 165765017
• Update Time: 2025-06-08

5-(1-isocyanatoethyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatoethyl)-1-methyl-1H-indole
• 2649053-22-3
• EN300-1789932

• Inchi： 1S/C12H12N2O/c1-9(13-8-15)10-3-4-12-11(7-10)5-6-14(12)2/h3-7,9H,1-2H3
• InChI Key： ZSAHTGSILLOXDT-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 5-(1-isocyanatoethyl)-1-methyl-1H-indole

Comprehensive Overview of 5-(1-isocyanatoethyl)-1-methyl-1H-indole (CAS No. 2649053-22-3): Properties, Applications, and Industry Insights

The compound 5-(1-isocyanatoethyl)-1-methyl-1H-indole (CAS No. 2649053-22-3) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an isocyanate functional group, makes it a valuable intermediate for synthesizing bioactive molecules. This article explores its properties, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 5-(1-isocyanatoethyl)-1-methyl-1H-indole belongs to the heterocyclic compounds family, characterized by a fused benzene and pyrrole ring. The presence of the isocyanatoethyl moiety enhances its reactivity, enabling participation in urethane-forming reactions—a key process in polymer science. Researchers are increasingly investigating its role in developing high-performance coatings and biocompatible materials, aligning with the global demand for sustainable industrial solutions.

In pharmaceutical contexts, this compound’s indole core mirrors structural motifs found in serotonin receptor modulators and kinase inhibitors. Recent studies highlight its utility in designing targeted cancer therapies, a hot topic in precision medicine forums. Its compatibility with click chemistry protocols further positions it as a candidate for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degradation therapeutics.

Synthesis of 5-(1-isocyanatoethyl)-1-methyl-1H-indole typically involves multistep organic reactions, including N-alkylation and isocyanate formation. Innovations in catalytic methods have improved yields, addressing the industry’s focus on atom economy. Environmental considerations drive interest in solvent-free synthesis, a trend amplified by ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are critical for characterizing this compound. The rise of AI-assisted spectral analysis tools has streamlined quality control, a frequent search query among process chemists. Regulatory compliance, particularly REACH and ICH guidelines, governs its handling, ensuring safety in industrial applications.

Market-wise, the demand for functionalized indoles like CAS 2649053-22-3 is growing, fueled by R&D investments in small-molecule drugs. Patent databases reveal its inclusion in next-generation antiviral agents, resonating with post-pandemic research priorities. Collaborations between academia and biotech sectors further accelerate its adoption, as seen in recent open innovation initiatives.

Future directions for 5-(1-isocyanatoethyl)-1-methyl-1H-indole may explore its catalytic asymmetric synthesis or integration into metal-organic frameworks (MOFs). Such advancements align with searches for smart materials and energy storage solutions, highlighting its interdisciplinary relevance. Continuous updates in safety data sheets (SDS) and process optimization studies will remain pivotal for industry stakeholders.